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Compound of Interest

Compound Name: Meconin

Cat. No.: B138656

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides comprehensive, step-by-
step guidance on the personal protective equipment (PPE) for handling Meconin, along with
crucial operational and disposal plans. By adhering to these protocols, you can minimize risks
and maintain a safe working environment.

Chemical Identifier:

Name Meconin
CAS Number 569-31-3
Molecular Formula C10H1004
Molecular Weight 194.18 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)

Meconin is classified as a hazardous substance that causes skin irritation and serious eye
irritation. Therefore, stringent adherence to PPE protocols is mandatory to prevent accidental
exposure.

Summary of Hazards:
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Hazard Class

GHS Hazard Statement

Skin Irritation (Category 2)

H315: Causes skin irritation

Eye Irritation (Category 2)

H319: Causes serious eye irritation

Recommended Personal Protective Equipment:

PPE Category

Item

Specification and Use
Protocol

Hand Protection

Chemical-resistant gloves

While specific chemical
resistance data for Meconin is
not readily available, it is
recommended to use nitrile
gloves. Double-gloving is
advised for enhanced
protection. Gloves should be
changed every two hours or
immediately if contamination is

suspected.

Eye and Face Protection

Safety glasses with side

shields or goggles

Must be worn at all times when
handling Meconin to protect
against splashes. A face shield
should be worn in addition to
goggles when there is a
significant risk of splashing.

Skin and Body Protection

Laboratory coat

A fully buttoned lab coat must
be worn to protect skin and

personal clothing.

Respiratory Protection

Not generally required

Use in a well-ventilated area. If
handling large quantities or if
there is a risk of aerosolization,
a NIOSH-approved respirator

may be necessary.
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Operational and Disposal Plans

Proper handling, storage, and disposal of Meconin are critical to prevent contamination and
ensure a safe laboratory environment.

Handling and Storage:

e Engineering Controls: All work with Meconin should be conducted in a well-ventilated
laboratory. For procedures that may generate dust or aerosols, a chemical fume hood is
required.

o Storage: Store Meconin in a tightly sealed container in a cool, dry, and well-ventilated area
away from incompatible materials.

Spill and Emergency Procedures:
In the event of a spill or accidental exposure, immediate and appropriate action is crucial.
o Spill Cleanup:

o Evacuate the immediate area and alert others.

o Wear appropriate PPE, including double gloves, safety goggles, a lab coat, and if
necessary, respiratory protection.

o For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,
sand) and place it in a sealed container for disposal.

o For larger spills, contain the spill and follow your institution's hazardous material spill
response protocol.

o Clean the spill area with a suitable decontamination solution and dispose of all cleanup
materials as hazardous waste.

e First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
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attention.[1]

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Waste Disposal:

All Meconin waste is considered hazardous and must be disposed of according to institutional
and local regulations.

e Solid Waste: Contaminated items such as gloves, paper towels, and pipette tips should be
collected in a designated, labeled hazardous waste container.

» Liquid Waste: Unused solutions containing Meconin should be collected in a labeled,
sealed, and appropriate hazardous waste container. Do not dispose of Meconin down the
drain.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The empty container can then be disposed of
according to institutional guidelines.

Experimental Workflow and Emergency Response
Diagrams

To provide a clear visual guide, the following diagrams illustrate the standard workflow for
handling Meconin and the decision-making process in an emergency.
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Meconin Handling Workflow
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Caption: Standard workflow for handling Meconin from preparation to disposal.
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Meconin Emergency Response
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Caption: Decision-making process for responding to a Meconin-related emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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